N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2-(1H-benzo[d][1,2,3]triazol-1-yl)acetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-(6-pyrazol-1-ylpyrimidin-4-yl)acetamide
• InChI: InChI=1S/C15H12N8O/c24-15(9-23-12-5-2-1-4-11(12)20-21-23)19-13-8-14(17-10-16-13)22-7-3-6-18-22/h1-8,10H,9H2,(H,16,17,19,24)
• InChI Key: BQPTUDXOBWGBBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC(=O)NC3=CC(=NC=N3)N4C=CC=N4
• Molecular Formula: C15H12N8O
• Molecular Weight: 320.31 g/mol

Description

“N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2-(1H-benzo[d][1,2,3]triazol-1-yl)acetamide” is a compound that falls under the category of substituted 6-(1H-pyrazol-1-yl)pyrimidin-4-amine compounds. These compounds have been found to be useful in the manufacturing of pharmaceutical compositions for the treatment or prophylaxis of diseases, particularly cardiovascular and renal diseases.

Scientific Research Applications

Analytical Chemistry and Detection

Compound X’s unique structure may find applications in analytical methods:

Sigma-Aldrich. Product Information: 2-(1H-Benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HBTU). LinkChemicalBook. Chemical Properties of 2H-1,2,3-Benzotriazole-2-ylacetic acid. LinkReagent Instruments. 2-(1H-1,2,3-benzotriazol-1-yl)propanoic acid. LinkChemBK. 2-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)PYRIDINE. LinkQingdao University of

Mechanism of Action

While the exact mechanism of action for this specific compound is not detailed in the available resources, compounds in this category have been found to be useful in the treatment or prophylaxis of diseases, particularly cardiovascular and renal diseases.

Future Directions

The future directions for research on this compound could include a detailed study of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications, particularly in the treatment or prophylaxis of diseases.